Cas no 1714903-82-8 (5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine)

5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine is a fluorinated thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a thiazole core with a substituted phenyl ring, featuring both fluorine and trifluoromethyl groups, which enhance its electronic and steric properties. This compound is of interest due to its potential as a building block in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents. The presence of fluorine atoms improves metabolic stability and bioavailability, while the thiazole moiety offers versatility in heterocyclic synthesis. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery.

5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine structure

1714903-82-8 structure

Product Name:5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine

CAS No:1714903-82-8

MF:C₁₀H₆F₄N₂S

MW:262.23

CID:5080790

Update Time:2025-06-07

5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine
- Inchi： 1S/C10H6F4N2S/c11-5-1-2-6(7(3-5)10(12,13)14)8-4-16-9(15)17-8/h1-4H,(H2,15,16)
- InChI Key： QTKURYSNONTDGC-UHFFFAOYSA-N
- SMILES： C1(C2SC(=NC=2)N)=C(C=C(C=C1)F)C(F)(F)F

5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022L6B-250mg	5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine	1714903-82-8	95%	250mg	$531.00	2025-02-13

5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An anti-leakage liquid metal thermal interface material

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Additional information on 5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine

5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1714903-82-8, commonly referred to as 5-(4-Fluoro-2-(trifluoromethyl)phenyl)thiazol-2-amine, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their versatility and biological activity. The structure of this molecule comprises a thiazole ring substituted with a fluorinated aromatic group, making it a promising candidate for drug discovery and material science.

Recent studies have highlighted the importance of 5-(4-fluoro-2-trifluoromethylphenyl)thiazol-2-amine in medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The fluorinated substituent on the aromatic ring contributes to enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability, which are critical for drug candidates.

In addition to its medicinal applications, this compound has also been investigated for its role in material science. The thiazole moiety is known to exhibit interesting electronic properties, making it a valuable component in the development of advanced materials such as organic semiconductors and sensors. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for large-scale production and further research.

The synthesis of 5-(4-fluoro-2-trifluoromethylphenyl)thiazol-2-amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, understanding the ecological impact of this compound is crucial. Studies have been conducted to assess its biodegradability and toxicity levels, particularly in aquatic environments. These findings are essential for ensuring that the use of this compound aligns with sustainable practices and regulatory standards.

In conclusion, 5-(4-fluoro-2-trifluoromethylphenyl)thiazol-2-amine represents a versatile and promising molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both medicinal chemistry and material science.